Cas no 102996-26-9 (1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)-
• CAS No: 102996-26-9
• MF: C₁₀H₃Cl₄N₃
• MW: 306.962917566299
• CID: 185072
• PubChem ID: 175921
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)-
• 5-chloro-1-(2,4,6-trichlorophenyl)pyrazole-4-carbonitrile
• 5-Chloro-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile
• 102996-26-9
• 1H-Pyrazole-4-carbonitrile, 5-chloro-1-(2,4,6-trichlorophenyl)-
• SCHEMBL10682964
• DTXSID70908145

• Inchi： 1S/C10H3Cl4N3/c11-6-1-7(12)9(8(13)2-6)17-10(14)5(3-15)4-16-17/h1-2,4H
• InChI Key： FWMNDOBDXWQNEC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1N1C(=C(C#N)C=N1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 304.90839
• Monoisotopic Mass: 304.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.64
• Boiling Point: 445.9°C at 760 mmHg
• Flash Point: 223.5°C
• Refractive Index: 1.686
• PSA: 41.61
• LogP: 4.35758